Cas no 1474-71-1 (Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-)

• Product Name: Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-
• CAS No: 1474-71-1
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 171103
• PubChem ID: 200275
• Update Time: 2025-06-06

Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16b)-
• 1-[(3S,8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 16-BETA-METHYLPREGNENOLONE
• (3beta,16beta)-3-hydroxy-16-methylpregn-5-en-20-one
• 3B-HYDROXY-16B-METHYLPREGN-5-EN-20-ONE
• 5-PREGNEN-16-BETA-METHYL-3-BETA-OL-20-ONE
• Methylpregnenolone, 16beta-
• 16-beta-Methyl-delta(sup 5)-pregnene-3-beta-ol-20-one
• 1-((3S,8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• 1-[(8S,9S,10R,13S,14S,16S,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Pregn-5-en-20-one, 3-beta-hydroxy-16-beta-methyl-
• DTXSID80933120
• 3-beta-Hydroxy-16-beta-methylpregn-5-en-20-one
• Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3-beta,16-beta)-
• Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3beta,16beta)-
• UQ5R8355MN
• 3-Hydroxy-16-methylpregn-5-en-20-one
• 1474-71-1

• Inchi： 1S/C22H34O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,13,16-20,24H,6-12H2,1-4H3/t13-,16-,17+,18-,19-,20+,21-,22-/m0/s1
• InChI Key： XXSFRYVGIQYVIQ-ORLXTKIQSA-N
• SMILES： O=C(C)[C@H]1[C@@H](C)C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 330.255880323g/mol
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives